2-(5-Fluoro-2-methoxyphenyl)propan-2-ol
Cat. No. B7907364
M. Wt: 184.21 g/mol
InChI Key: JQAYNMWHCKZLNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07189758B2
Procedure details
To a stirred solution of 2-bromo-4-fluoro anisole (4.1 g, 20 mmol) in anhydrous THF (40 mL) cooled to −78° C. and maintained under an atmosphere of argon was added n-butyl lithium (8.8 mL of 2.5 M solution in hexanes, 22 mmol). After stirring at −78° C. for 45 minutes, the reaction mixture was treated with anhydrous acetone (5 mL). After 15 minutes, the reaction mixture was quenched with a saturated solution of ammonium chloride and extracted with three 50 mL portions of methylene chloride. Combined extracts were washed with three 25 mL portions of water, dried over anhydrous sodium sulfate, and the solvent was evaporated to give 2-(5-fluoro-2-methoxyphenyl)propan-2-ol as a light brown thick oil (85% yield) which solidified on standing. The crude product was used for the next reaction without further purification.
Yield
85%
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[O:9][CH3:10].C([Li])CCC.[CH3:16][C:17]([CH3:19])=[O:18]>C1COCC1>[F:8][C:6]1[CH:5]=[CH:4][C:3]([O:9][CH3:10])=[C:2]([C:17]([OH:18])([CH3:19])[CH3:16])[CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
|
4.1 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=C(C=CC(=C1)F)OC
|
|
Name
|
|
|
Quantity
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40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
|
|
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Quantity
|
8.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
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Step Three
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)C
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
-78 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring at −78° C. for 45 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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maintained under an atmosphere of argon
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WAIT
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Type
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WAIT
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|
Details
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After 15 minutes
|
|
Duration
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15 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture was quenched with a saturated solution of ammonium chloride
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with three 50 mL portions of methylene chloride
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WASH
|
Type
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WASH
|
|
Details
|
Combined extracts were washed with three 25 mL portions of water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the solvent was evaporated
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Outcomes
Product
Details
Reaction Time |
45 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=CC(=C(C1)C(C)(C)O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
